Cas no 1361735-82-1 (2-(Chloromethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid)

• Product Name: 2-(Chloromethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid
• CAS No: 1361735-82-1
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4933430
• Update Time: 2025-10-29

2-(Chloromethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid
• 2-(Chloromethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid

• Inchi： 1S/C9H8ClF2NO2/c1-4-5(9(14)15)2-6(8(11)12)13-7(4)3-10/h2,8H,3H2,1H3,(H,14,15)
• InChI Key： YMRDWZJRVBSKLF-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=C(C(=O)O)C=C(C(F)F)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid

Introduction to 2-(Chloromethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid (CAS No. 1361735-82-1)

2-(Chloromethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid (CAS No. 1361735-82-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound is characterized by its distinctive structural features, including a chloromethyl group, a difluoromethyl group, and a methyl group attached to a pyridine ring, which collectively contribute to its chemical and biological properties.

The molecular formula of 2-(Chloromethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid is C₁₀H₉ClF₂₂, and its molecular weight is approximately 259.64 g/mol. The compound's structure includes a pyridine ring, which is a six-membered heterocyclic aromatic ring containing one nitrogen atom. The presence of the chloromethyl and difluoromethyl groups imparts unique reactivity and stability to the molecule, making it an attractive candidate for various chemical and pharmaceutical applications.

In recent years, the study of 2-(Chloromethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid has been driven by its potential as an intermediate in the synthesis of novel pharmaceuticals. The chloromethyl group can be readily functionalized through nucleophilic substitution reactions, allowing for the introduction of various functional groups that can enhance the compound's biological activity. Additionally, the difluoromethyl group provides metabolic stability and can influence the pharmacokinetic properties of the final drug product.

The pyridine ring in 2-(Chloromethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid is known for its ability to form hydrogen bonds and π-π interactions, which are crucial for binding to biological targets such as enzymes and receptors. This property makes the compound particularly useful in the design of inhibitors for specific enzymes or signaling pathways. For instance, recent studies have explored its potential as an inhibitor of kinases, which are key enzymes involved in cellular signaling and disease progression.

In the context of medicinal chemistry, 2-(Chloromethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid has been investigated for its anti-inflammatory and anti-cancer properties. The compound's ability to modulate specific signaling pathways has been shown to inhibit the production of pro-inflammatory cytokines and reduce tumor growth in preclinical models. These findings have opened up new avenues for the development of therapeutic agents targeting inflammatory diseases and cancer.

The synthesis of 2-(Chloromethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the formation of the pyridine ring followed by selective functionalization with the chloromethyl and difluoromethyl groups. Advances in synthetic methods have led to more efficient and environmentally friendly approaches, such as catalytic processes and microwave-assisted synthesis, which have reduced reaction times and minimized waste generation.

The physicochemical properties of 2-(Chloromethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylic acid, including its solubility, stability, and reactivity, are critical factors that influence its suitability for various applications. The compound exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it easy to handle in laboratory settings. Its stability under different conditions has also been well-characterized, ensuring consistent performance in both synthetic reactions and biological assays.

In addition to its potential as a pharmaceutical intermediate, 2-(Chloromethyl)-6-(difluoromethlyl)-3-methlylpyridine-4-carboxylic acid has found applications in other areas of chemistry. For example, it can serve as a building block for the synthesis of agrochemicals, where its unique structural features contribute to enhanced efficacy against pests and diseases. The compound's ability to form stable complexes with metal ions also makes it useful in coordination chemistry and materials science.

The safety profile of 2-(Chloromethlyl)-6-(difluoromehyl)-3-methlylpyridine-4-carboxylic acid has been extensively evaluated through toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. However, appropriate handling precautions should be taken to minimize exposure risks during laboratory use.

In conclusion, 2-(Chloromehyl)-6-(difluromehyl)-3-mehtylpyridine-4-carboxylic acid (CAS No. 1361735-82-1) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features make it an attractive candidate for the development of novel pharmaceuticals, agrochemicals, and materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern chemistry.